Cas no 101555-40-2 (Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8-methoxy-, trans- (9CI))
101555-40-2 structure
Product Name:Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8-methoxy-, trans- (9CI)
CAS No:101555-40-2
MF:C11H18O
MW:166.260023593903
CID:185523
PubChem ID:145369
Update Time:2025-04-19
Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8-methoxy-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8-methoxy-, trans- (9CI)
- 8-methoxy-1,2,3,4,4a,5,6,8a-octahydronaphthalene
- trans-8-Methoxy-1,2,3,4,4a,5,6,8a-octahydronaphthalene
- 101555-40-2
- DTXSID00906311
-
- Inchi： 1S/C11H18O/c1-12-11-8-4-6-9-5-2-3-7-10(9)11/h8-10H,2-7H2,1H3
- InChI Key： BTLRDSPISZYIIT-UHFFFAOYSA-N
- SMILES： O(C)C1=CCCC2CCCCC21
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8-methoxy-, trans- (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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